Cas no 1824024-07-8 (tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate)

• Product Name: tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate
• CAS No: 1824024-07-8
• MDL: MFCD28119214
• CID: 4622077
• Update Time: 2025-07-19

tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate

• MDL： MFCD28119214

Additional information on tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate

Comprehensive Overview of tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1824024-07-8)

The compound tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1824024-07-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This azepane-derived molecule features a unique combination of functional groups, including a fluoro substituent, a hydroxy group, and a trifluoromethyl moiety, all strategically positioned on a seven-membered ring system. The presence of the tert-butyl carboxylate group further enhances its stability and reactivity profile, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for fluorinated compounds like tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate has surged due to their pivotal role in drug discovery. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity to biological targets. This compound, in particular, has been explored as a building block for the synthesis of novel central nervous system (CNS) therapeutics, given the azepane scaffold's prevalence in neuroactive drugs. Researchers are also investigating its potential in designing protease inhibitors and GPCR modulators, aligning with the growing interest in targeted therapies.

The synthetic versatility of CAS No. 1824024-07-8 is another key aspect driving its popularity. Its hydroxy and carboxylate functionalities allow for diverse derivatization strategies, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability is crucial in modern high-throughput screening (HTS) campaigns, where rapid access to structurally varied compounds is essential. Moreover, the trifluoromethyl group's electron-withdrawing properties can significantly influence the compound's electronic distribution, a feature exploited in the design of enzyme inhibitors and allosteric modulators.

From a technical perspective, the characterization of tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for reproducible research outcomes. The compound's stability under various pH conditions and solvents has also been a topic of investigation, particularly for applications in formulation development and drug delivery systems.

Environmental and regulatory considerations are increasingly shaping the use of fluorinated compounds like CAS No. 1824024-07-8. While fluorine substituents enhance drug-like properties, their persistence in the environment has prompted studies on green chemistry approaches for their synthesis. Researchers are exploring catalytic methods and biodegradable alternatives to minimize ecological impact, reflecting the broader shift toward sustainable pharmaceutical manufacturing.

In summary, tert-Butyl 5-fluoro-4-hydroxy-4-(trifluoromethyl)azepane-1-carboxylate represents a multifaceted tool in contemporary chemical research. Its structural complexity and functional diversity make it indispensable for advancing drug discovery, while ongoing innovations in synthesis and application continue to expand its utility. As the scientific community prioritizes precision medicine and molecular design, compounds like this will remain at the forefront of cutting-edge research.